Cas no 2023944-82-1 (3-(3-Fluoropyrrolidin-1-yl)-3-oxopropanenitrile)

• Product Name: 3-(3-Fluoropyrrolidin-1-yl)-3-oxopropanenitrile
• CAS No: 2023944-82-1
• MF: C₇H₉FN₂O
• MW: 156.157564878464
• CID: 5721051
• PubChem ID: 121200907
• Update Time: 2025-08-04

3-(3-Fluoropyrrolidin-1-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoropyrrolidin-1-yl)-3-oxopropanenitrile
• starbld0042668
• AKOS026708900
• F1907-4439
• 2023944-82-1
• 1-Pyrrolidinepropanenitrile, 3-fluoro-β-oxo-
• 3-(3-Fluoropyrrolidin-1-yl)-3-oxopropanenitrile

• Inchi： 1S/C7H9FN2O/c8-6-2-4-10(5-6)7(11)1-3-9/h6H,1-2,4-5H2
• InChI Key： MWUQREYMIOEPKC-UHFFFAOYSA-N
• SMILES： FC1CN(C(CC#N)=O)CC1

Computed Properties

• Exact Mass: 156.06989108g/mol
• Monoisotopic Mass: 156.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 325.3±37.0 °C(Predicted)
• pka: 4.30±0.40(Predicted)

Additional information on 3-(3-Fluoropyrrolidin-1-yl)-3-oxopropanenitrile

3-(3-Fluoropyrrolidin-1-yl)-3-oxopropanenitrile (CAS No. 2023944-82-1): An Emerging Compound in Medicinal Chemistry

3-(3-Fluoropyrrolidin-1-yl)-3-oxopropanenitrile (CAS No. 2023944-82-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and pharmacological properties. The presence of a fluorine atom in the pyrrolidine ring and the cyano group in the side chain imparts distinct chemical characteristics that make it a promising candidate for various research and development endeavors.

The fluorine atom in the pyrrolidine ring of 3-(3-Fluoropyrrolidin-1-yl)-3-oxopropanenitrile plays a crucial role in modulating its physicochemical properties. Fluorination is a common strategy in medicinal chemistry to enhance the metabolic stability, lipophilicity, and bioavailability of drug candidates. Recent studies have shown that fluorinated compounds often exhibit improved pharmacokinetic profiles, making them attractive for drug development. The cyano group in the side chain further contributes to the compound's reactivity and potential for forming stable complexes with biological targets.

In terms of biological activity, 3-(3-Fluoropyrrolidin-1-yl)-3-oxopropanenitrile has been investigated for its potential as a modulator of various biological pathways. Preliminary research suggests that it may have activity against certain enzymes and receptors, which could be leveraged for therapeutic purposes. For instance, studies have explored its interactions with kinases, G protein-coupled receptors (GPCRs), and ion channels, highlighting its versatility as a chemical probe.

The synthesis of 3-(3-Fluoropyrrolidin-1-yl)-3-oxopropanenitrile involves several well-established organic reactions, including nucleophilic substitution, condensation, and cyclization steps. The synthetic route is designed to ensure high yields and purity, which are essential for both research and industrial applications. Recent advancements in synthetic methodologies have also facilitated the preparation of this compound on a larger scale, making it more accessible for further investigation.

In the context of drug discovery, 3-(3-Fluoropyrrolidin-1-yl)-3-oxopropanenitrile has shown promise as a lead compound for developing new therapeutic agents. Its unique structure allows it to interact with multiple biological targets, which can be advantageous for addressing complex diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. Ongoing research is focused on optimizing its pharmacological properties through structure-based drug design and high-throughput screening techniques.

The pharmacokinetic profile of 3-(3-Fluoropyrrolidin-1-yl)-3-oxopropanenitrile is another area of active investigation. Studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for ensuring its efficacy and safety as a potential drug candidate. In particular, its metabolic stability and low toxicity make it an attractive option for preclinical studies.

In addition to its therapeutic potential, 3-(3-Fluoropyrrolidin-1-yl)-3-oxopropanenitrile has also been explored as a tool compound in basic research. Its ability to selectively modulate specific biological pathways makes it valuable for understanding the underlying mechanisms of various diseases. For example, it has been used to study signal transduction pathways involved in cell proliferation and apoptosis.

The safety profile of 3-(3-Fluoropyrrolidin-1-yl)-3-oxopropanenitrile is an important consideration in its development as a therapeutic agent. Preclinical toxicity studies have shown that it is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further investigations are needed to fully characterize its safety profile in humans.

In conclusion, 3-(3-Fluoropyrrolidin-1-y l)-3 -oxop ropan enitr ile (CAS No. 202 3944 -82 -1) represents an exciting advancement in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable compound for both research and drug development. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in the discovery of new therapeutic agents for various diseases.